Cas no 21661-11-0 (9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form)
21661-11-0 structure
Product Name:9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form
CAS No:21661-11-0
MF:C18H30O2
MW:278.429605960846
CID:2723163
PubChem ID:5312499
Update Time:2025-04-21
9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form Chemical and Physical Properties
Names and Identifiers
-
- (9E,12E,15Z)-octadeca-9,12,15-trienoic acid
- LNL
- LMFA01030348
- 9,12,15-Octadecatrienoic acid, (E,E,Z)-
- 21661-13-2
- CHEBI:180183
- 9,12,15-Octadecatrienoic acid, (Z,E,E)-
- 9E,12E,15Z-octadecatrienoic acid
- 21661-11-0
- 9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form
-
- Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6+,10-9+
- InChI Key: DTOSIQBPPRVQHS-YSFKBSJESA-N
- SMILES: OC(CCCCCCC/C=C/C/C=C/C/C=C\CC)=O
Computed Properties
- Exact Mass: 278.22458
- Monoisotopic Mass: 278.22458
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 13
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.924
- Boiling Point: 443.4°C at 760 mmHg
- Flash Point: 275.7°C
- Refractive Index: 1.49
9,12,15-Octadecatrienoic acid; (9Z,12E,15E)-form Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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